Cas no 1784127-00-9 (2-(thian-3-yl)propanenitrile)

• Product Name: 2-(thian-3-yl)propanenitrile
• CAS No: 1784127-00-9
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 5806456
• PubChem ID: 84064350
• Update Time: 2025-05-26

2-(thian-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(thian-3-yl)propanenitrile
• 1784127-00-9
• EN300-1866377

• Inchi： 1S/C8H13NS/c1-7(5-9)8-3-2-4-10-6-8/h7-8H,2-4,6H2,1H3
• InChI Key： ISIVFQUWCSGVLC-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(C#N)C

Computed Properties

• Exact Mass: 155.07687059g/mol
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.1Ų

Additional information on 2-(thian-3-yl)propanenitrile

Research Brief on 2-(Thian-3-yl)propanenitrile (CAS: 1784127-00-9): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

2-(Thian-3-yl)propanenitrile (CAS: 1784127-00-9) is a specialized organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This nitrile-containing thiane derivative exhibits unique structural and electronic properties, making it a valuable intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting neurological disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-(thian-3-yl)propanenitrile as a key intermediate in the synthesis of small-molecule modulators of G-protein-coupled receptors (GPCRs). The research demonstrated that the compound's thiane ring system and nitrile functionality contribute to its ability to interact with specific receptor binding sites, enhancing selectivity and potency. This finding opens new avenues for the design of GPCR-targeted drugs with improved pharmacokinetic profiles.

In addition to its pharmacological applications, 2-(thian-3-yl)propanenitrile has been investigated for its potential in chemical biology. A recent ACS Chemical Biology publication (2024) reported its use as a versatile building block for the development of activity-based probes (ABPs). These probes enable the study of enzyme activity and protein-ligand interactions in complex biological systems, providing insights into disease mechanisms and facilitating drug discovery efforts.

From a synthetic chemistry perspective, advances in the scalable production of 2-(thian-3-yl)propanenitrile have been achieved through innovative catalytic methodologies. A 2024 Organic Process Research & Development article described a highly efficient palladium-catalyzed cyanation protocol that improves yield and reduces environmental impact compared to traditional methods. This development is particularly relevant for industrial-scale applications, where cost-effectiveness and sustainability are critical considerations.

Ongoing research continues to explore the full potential of 2-(thian-3-yl)propanenitrile, with particular focus on its structure-activity relationships and metabolic stability. Preliminary results from unpublished clinical studies suggest that derivatives of this compound may offer advantages in terms of blood-brain barrier penetration, making them promising candidates for central nervous system (CNS) drug development. However, further optimization and toxicological evaluation are required before clinical translation.

The growing body of research on 2-(thian-3-yl)propanenitrile underscores its importance as a multifunctional chemical entity in biomedical research. As synthetic methodologies advance and biological evaluation becomes more sophisticated, this compound is likely to play an increasingly significant role in the development of next-generation therapeutics and research tools. Future directions may include exploration of its applications in targeted drug delivery systems and as a scaffold for the development of covalent inhibitors.